A Technical Guide to the Physicochemical Characterization of 2-(3-Methylbutyl)aniline
A Technical Guide to the Physicochemical Characterization of 2-(3-Methylbutyl)aniline
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides an in-depth exploration of the physical properties of 2-(3-Methylbutyl)aniline, with a specific focus on its density and boiling point. Recognizing the current scarcity of experimentally-derived data for this specific isomer (CAS 104177-71-1), this document serves as a comprehensive manual for the experimental determination of these crucial parameters. It furnishes detailed, field-proven protocols for density and boiling point measurements, underpinned by the scientific principles governing these techniques. Furthermore, this guide presents data for the closely related isomer, N-(3-methylbutyl)aniline, to offer a comparative context, while emphasizing the structural distinctions that influence physical properties. The methodologies outlined herein are designed to be self-validating, ensuring the generation of reliable and reproducible data essential for research, process development, and regulatory submissions in the pharmaceutical and chemical industries.
Introduction: The Significance of 2-(3-Methylbutyl)aniline and its Physical Properties
2-(3-Methylbutyl)aniline, a substituted aniline derivative with the chemical formula C₁₁H₁₇N, represents a class of compounds with significant potential in medicinal chemistry and material science.[1][2] The arrangement of the 3-methylbutyl group at the ortho position of the aniline ring imparts specific steric and electronic characteristics that can profoundly influence its reactivity, bioavailability, and material properties.
In drug development, a precise understanding of a compound's physical properties, such as density and boiling point, is fundamental. Density is critical for formulation development, dosage form design, and manufacturing processes, including solvent selection and reaction stoichiometry calculations. The boiling point is a key indicator of a substance's volatility and is essential for purification techniques like distillation, for setting drying parameters, and for ensuring the thermal stability of the compound during synthesis and storage.
A thorough literature search reveals a notable absence of published experimental data for the density and boiling point of 2-(3-Methylbutyl)aniline (CAS 104177-71-1). This guide aims to bridge this knowledge gap by providing robust experimental protocols for the determination of these properties.
Comparative Isomer Data: N-(3-Methylbutyl)aniline
To provide a preliminary frame of reference, it is useful to consider the physical properties of a structural isomer, N-(3-methylbutyl)aniline (CAS 2051-84-5). In this isomer, the 3-methylbutyl group is attached to the nitrogen atom of the aniline moiety. This difference in substitution pattern is expected to result in distinct physical properties compared to the ortho-substituted 2-(3-Methylbutyl)aniline.
| Physical Property | Value | Source |
| Density | 0.928 g/mL | [3] |
| Boiling Point | 255 °C | [3] |
It is imperative to recognize that these values are for N-(3-methylbutyl)aniline and should not be used as surrogates for 2-(3-Methylbutyl)aniline. The ortho-substitution in 2-(3-Methylbutyl)aniline is likely to introduce intramolecular hydrogen bonding between the amino group and the alkyl chain, which could influence its boiling point and intermolecular interactions, thereby affecting its density.
Experimental Determination of Density
The density of a liquid is its mass per unit volume. The following protocol outlines a precise method for determining the density of 2-(3-Methylbutyl)aniline using a pycnometer, a specialized flask that allows for the measurement of a precise volume.
Principle
The method involves determining the mass of a known volume of the liquid. By first calibrating the pycnometer with a liquid of known density (e.g., deionized water), its exact volume can be determined. Subsequently, the mass of the pycnometer filled with the sample liquid allows for the calculation of the sample's density.
Experimental Protocol
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Pycnometer Preparation: Thoroughly clean a pycnometer of appropriate volume (e.g., 10 mL or 25 mL) with a suitable solvent, followed by deionized water, and then dry it completely in an oven. Allow the pycnometer to cool to ambient temperature in a desiccator.
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Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer on an analytical balance to four decimal places (m_empty).
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Calibration with Deionized Water: Fill the pycnometer with deionized water, ensuring the water level is in the capillary neck. Thermostatically control the temperature of the filled pycnometer to a constant temperature (e.g., 20 °C or 25 °C) in a water bath for at least 30 minutes. Carefully remove any excess water from the capillary tip.
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Mass of Pycnometer with Water: Reweigh the pycnometer filled with water (m_water).
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Volume of Pycnometer Calculation: Calculate the volume of the pycnometer (V_pyc) using the known density of water (ρ_water) at the measurement temperature: V_pyc = (m_water - m_empty) / ρ_water
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Sample Measurement: Empty and thoroughly dry the pycnometer. Fill the pycnometer with 2-(3-Methylbutyl)aniline.
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Mass of Pycnometer with Sample: Thermostatically control the temperature as in step 3 and then weigh the pycnometer filled with the sample (m_sample).
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Density Calculation: Calculate the density of the sample (ρ_sample) using the following formula: ρ_sample = (m_sample - m_empty) / V_pyc
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Repeatability: Perform the measurement at least three times and report the average density and standard deviation.
Experimental Workflow Diagram
Caption: Workflow for Density Determination using a Pycnometer.
Experimental Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure of the gas above it. The following protocol describes the micro-boiling point determination method, which is suitable for small sample volumes.
Principle
A small amount of the liquid is heated in a sample tube along with an inverted capillary tube. As the liquid heats up, the air trapped in the capillary expands and escapes. At the boiling point, the vapor pressure of the liquid equals the atmospheric pressure, and a rapid stream of bubbles emerges from the capillary. Upon cooling, the vapor in the capillary contracts, and the liquid is drawn into it. The temperature at which the liquid enters the capillary is the boiling point.
Experimental Protocol
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Apparatus Setup: Assemble a boiling point apparatus consisting of a heating block or an oil bath, a thermometer, and a sample tube (e.g., a small test tube or a melting point tube).
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Sample Preparation: Place a small amount (a few drops) of 2-(3-Methylbutyl)aniline into the sample tube.
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Capillary Insertion: Seal one end of a capillary tube using a flame. Place the sealed capillary tube, open end down, into the sample tube.
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Heating: Place the sample tube assembly into the heating block or oil bath. The thermometer bulb should be positioned adjacent to the sample tube.
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Observation: Heat the apparatus slowly and observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary.
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Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles is observed. Then, turn off the heat and allow the apparatus to cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.
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Atmospheric Pressure Correction: Record the atmospheric pressure at the time of the measurement. If the atmospheric pressure is not 760 mmHg, a correction may be necessary.
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Repeatability: Conduct the measurement at least three times and report the average boiling point and standard deviation.
Experimental Workflow Diagram
Caption: Workflow for Micro-Boiling Point Determination.
